Cas no 2172149-87-8 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid
• CAS No: 2172149-87-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6246374
• PubChem ID: 165958170
• Update Time: 2025-10-30

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanoyl]azetidin-3-yl}propanoic acid
• EN300-1480113
• 2172149-87-8

• Inchi： 1S/C27H32N2O5/c1-17(24(30)31)18-14-29(15-18)25(32)27(2,3)12-13-28-26(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,12-16H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： MJYFOIFDSXTGSX-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid (CAS No. 2172149-87-8)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid (CAS No. 2172149-87-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected azetidine derivative, is characterized by its unique structural features and potential applications in drug development.

The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide and protein chemistry. It is known for its stability under various reaction conditions and its ease of removal, making it an ideal choice for the synthesis of complex molecules. The azetidine ring, a four-membered heterocyclic compound, is another key structural element of this compound. Azetidines are of particular interest due to their ability to mimic the conformational properties of amino acids and peptides, which can be crucial for the design of bioactive molecules.

The propanoic acid moiety at the C3 position of the azetidine ring adds a carboxylic acid functional group to the molecule, which can participate in various chemical reactions and interactions. This functional group is essential for the compound's potential biological activity and can be modified to enhance its pharmacological properties.

Recent studies have highlighted the potential of Fmoc-protected azetidine derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that these compounds exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The unique structure of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid allows it to selectively bind to target proteins, thereby modulating their function and potentially offering new therapeutic avenues.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of Fmoc-protected azetidine derivatives as inhibitors of bacterial enzymes. The results showed that these compounds possess broad-spectrum antibacterial activity, making them promising candidates for the development of new antibiotics. The ability to fine-tune the structure of these compounds through chemical modifications further enhances their potential as therapeutic agents.

The synthesis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid involves several steps, including the formation of the Fmoc protecting group, the construction of the azetidine ring, and the introduction of the propanoic acid moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions and solid-phase synthesis have been employed to optimize the yield and purity of this compound. These methods not only improve the efficiency of the synthesis but also reduce the environmental impact by minimizing waste generation.

The physicochemical properties of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid have been extensively studied. It has been found to exhibit good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays. Additionally, its stability under various pH conditions and temperatures has been confirmed through rigorous testing, ensuring its reliability in both laboratory and industrial settings.

In terms of biological activity, Fmoc-protected azetidine derivatives have shown promising results in preclinical studies. They have been evaluated for their ability to inhibit key enzymes involved in various disease pathways, including kinases, proteases, and G protein-coupled receptors (GPCRs). The high selectivity and potency observed in these studies suggest that these compounds could serve as lead molecules for drug discovery programs targeting a wide range of diseases.

The safety profile of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid has also been investigated. Toxicity studies conducted in vitro and in animal models have demonstrated that this compound exhibits low toxicity at therapeutic concentrations. This favorable safety profile further supports its potential as a therapeutic agent.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanoylazetidin-3-yl}propanoic acid (CAS No. 2172149-87-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential biological activity and favorable safety profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore new avenues for optimizing its properties and expanding its utility in drug discovery programs.